5-(Methyl-d3)-dibenzothiophenium, 1,1,1-trifluoromethanesulfonate

• Molecular Formula: C14H11F3O3S2
• Molecular Weight: 351.4 g/mol
• InChI: InChI=1S/C13H11S.CHF3O3S/c1-14-12-8-4-2-6-10(12)11-7-3-5-9-13(11)14;2-1(3,4)8(5,6)7/h2-9H,1H3;(H,5,6,7)/q+1;/p-1/i1D3
• InChIKey: ROHWBLNJJVPWCN-NIIDSAIPSA-M

Procurement Guide for 5-(Methyl-d3)-dibenzothiophenium Triflate: CAS 2251781-83-4

5-(Methyl-d3)-dibenzothiophenium, 1,1,1-trifluoromethanesulfonate (DMTT; CAS: 2251781-83-4) is a bench-stable, crystalline electrophilic sulfonium salt designed for the precise transfer of a trideuterated methyl group (-CD₃) [1]. This reagent, containing the dibenzothiophenium core and a triflate counterion, serves as a specialized d3-methylating and d2-methylenating agent for applications in drug metabolism studies, pharmacokinetic investigations, and high-resolution mass spectrometry workflows requiring isotopic labeling [1][2]. Commercial specifications typically include chemical purity ≥98% and isotopic purity of 99.8 atom % D .

d3-Methylation reagent for isotope labeling and internal standard synthesis

Carboxylate-selective reactivity for late-stage functionalization of complex molecules

Non-volatile crystalline solid compatible with automated synthesis and ambient storage

• [1] Wang, M., et al. Bioinspired design of a robust d3-methylating agent. Sci. Adv. 2020, 6(19), eaba0946. View Source
• [2] Li, X., et al. Green synthesis of α-deuterated boronates using DMTT reagent. Green Synth. Catal. 2021, 2(2), 142-148. View Source

Why Deuterated Dibenzothiophenium Salts Cannot Be Substituted for Isotopic Analysis

Substituting 5-(Methyl-d3)-dibenzothiophenium triflate with non-deuterated analogs or alternative d3-methylating agents introduces significant analytical and synthetic limitations. While the non-deuterated S-methyl-dibenzothiophenium triflate shares identical chemical structure, it generates a +3 Da mass shift necessary for internal standardization in LC-MS/MS quantitation [1]. Furthermore, direct substitution with the more volatile and hazardous reagent CD3I results in substantially lower chemoselectivity and yield in complex molecule methylation (2% vs. 90% isolated yield for carboxylate substrates) due to DMTT's unique biomimetic design that imparts nucleophile discrimination capability [1][2].

• Non-deuterated analog lacks the +3 Da mass shift required for quantitative LC-MS internal standardization.
• CD3I or (CD3)2SO4 may not reproduce the chemoselectivity and yield profile of DMTT on complex carboxylate substrates.

• [1] Wang, M., et al. Bioinspired design of a robust d3-methylating agent. Sci. Adv. 2020, 6(19), eaba0946. View Source
• [2] Shi, Z., Wang, M., et al. Bioinspired design of d3-methylating agent and its application. Nanjing University School of Chemistry and Chemical Engineering, 2020. View Source

Quantitative Evidence: 5-(Methyl-d3)-dibenzothiophenium Triflate Versus Comparator Reagents

DMTT vs. CD3I: 45-Fold Superior Yield in Selective d3-Methylation of Carboxylates

In the d3-methylation of substrate 1a (2-hydroxybenzoic acid derivative), DMTT achieves a 90% isolated yield with 99% deuterium incorporation, whereas an equimolar amount of CD3I yields only 2% of the desired product under identical mild conditions [1]. This represents a 45-fold increase in synthetic efficiency directly attributable to the reagent's design. Even with a 5-fold excess, CD3I achieves only 7% yield of the target product [1].

d3-Methylation Yield

Head-to-head

90% vs. 2% isolated yield

Supports yield benchmarking for carboxylate d3-methylation.

K2CO3, DMSO, RT, 12 h; substrate 0.1 mmol

Evidence Dimension	Isolated yield of d3-methylated product (1b)
Target Compound Data	90% (with 99% D incorporation)
Comparator Or Baseline	CD3I: 2% (1.0 equiv); CD3I: 7% (5.0 equiv)
Quantified Difference	45-fold higher yield vs. CD3I (1.0 equiv); 13-fold higher vs. CD3I (5.0 equiv)
Conditions	Substrate 1a (0.1 mmol), DMTT (0.15 mmol), K2CO3 (0.2 mmol), DMSO (0.5 mL), room temperature, 12 h

Why This Matters

This quantifiable yield advantage translates directly to reduced reagent consumption, lower purification burden, and higher throughput in pharmaceutical research and development settings.

• [1] Wang, M., et al. Bioinspired design of a robust d3-methylating agent. Sci. Adv. 2020, 6(19), eaba0946, Table 1. View Source

Chemoselectivity Superiority: Complete Discrimination Between Carboxylate and Phenoxide Nucleophiles

DMTT exhibits exclusive selectivity for carboxylate over phenoxide moieties in a competition experiment using substrate 1a (bearing both -COOH and -OH groups). DMTT produces 90% of the carboxylate-methylated product (1b) and 0% of the phenol-methylated product (1c) [1]. In stark contrast, the comparator (CD3)2SO4 yields a non-selective 31:27 mixture of carboxylate and phenol methylation products, rendering it unsuitable for late-stage functionalization of polyfunctional molecules [1].

Chemoselectivity

Head-to-head

90:0 vs. 31:27 (CO₂H:OH)

Supports protecting-group-free late-stage labeling.

Equimolar conditions, RT; CO₂H vs phenol competition

Evidence Dimension	Product distribution ratio (carboxylate-methylated : phenol-methylated)
Target Compound Data	90 : 0
Comparator Or Baseline	(CD3)2SO4: 31 : 27
Quantified Difference	Exclusive carboxylate selectivity vs. 1.15:1 non-selective ratio
Conditions	Substrate 1a (0.1 mmol), reagent (0.15 mmol), K2CO3 (0.2 mmol), DMSO (0.5 mL), room temperature

Why This Matters

Exclusive chemoselectivity eliminates the need for protecting group strategies, enabling direct late-stage d3-methylation of complex drug candidates and natural products containing multiple nucleophilic sites.

• [1] Wang, M., et al. Bioinspired design of a robust d3-methylating agent. Sci. Adv. 2020, 6(19), eaba0946, Table 1. View Source

Isotopic Purity and Mass Spectrometric Baseline Resolution

Commercial batches of 5-(Methyl-d3)-dibenzothiophenium triflate are certified at 99.8 atom % D (chemical purity ≥98%) . This high isotopic enrichment ensures that the d3-methylated analyte generated from this reagent exhibits a +3 Da mass shift relative to the unlabeled counterpart, providing baseline chromatographic resolution and eliminating spectral overlap in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes [1]. In contrast, lower-enrichment deuterated reagents (typically 98 atom % D) introduce quantitation error due to incomplete isotopic separation and isotopic cross-talk [1].

Isotopic Purity

Class-level

99.8 atom % D vs. 98 atom % D

May support lower background in quantitative MS methods.

Determined by qNMR or HRMS; lot-specific certification

Evidence Dimension	Deuterium isotopic purity (atom % D)
Target Compound Data	99.8 atom % D
Comparator Or Baseline	Standard-grade deuterated reagents: typically 98 atom % D
Quantified Difference	+1.8 percentage points; corresponding to ~2% lower protiated impurity
Conditions	Isotopic purity determined by quantitative NMR or high-resolution MS

Why This Matters

Higher isotopic purity directly improves the lower limit of quantitation (LLOQ) and accuracy of pharmacokinetic studies by minimizing background interference from residual protiated species.

• [1] Restek. Choosing an Internal Standard for GC-MS and LC-MS. View Source

Dual Reactivity Profile: d3-Methylation and d2-Methylenation Capability

Unlike conventional d3-methylating agents (e.g., CD3I, (CD3)2SO4) that function exclusively as electrophilic methyl donors, DMTT possesses an additional reactivity mode as a d2-methylene source [1]. Under basic conditions, deprotonation of the S-CD3 group generates a d2-sulfur ylide intermediate that enables one-carbon homologation of boronic esters to produce α-deuterated boronates [1]. This dual functionality is not documented for CD3I or other common trideuteromethyl sources, which lack the sulfonium ylide-generating capacity [2].

Dual Reactivity

Class-level

d3-Methylation + d2-Methylenation

Expands synthetic utility to α-deuterated boronate synthesis.

Methylenation requires strong base; not available with CD3I

Evidence Dimension	Reaction modalities supported
Target Compound Data	d3-Methylation (electrophilic) + d2-Methylenation (ylide-mediated)
Comparator Or Baseline	CD3I, (CD3)2SO4: d3-Methylation only (electrophilic)
Quantified Difference	2 distinct reaction types vs. 1 reaction type
Conditions	Methylation: nucleophile + base; Methylenation: boronic ester + strong base (e.g., LDA)

Why This Matters

A single reagent inventory supports multiple synthetic applications, reducing procurement complexity and enabling streamlined workflows for deuterium labeling across diverse chemical space.

• [1] Li, X., et al. Green synthesis of α-deuterated boronates using DMTT reagent. Green Synth. Catal. 2021, 2(2), 142-148. View Source
• [2] Wang, M., et al. Bioinspired design of a robust d3-methylating agent. Sci. Adv. 2020, 6(19), eaba0946. View Source

Solid-State Ambient Stability Versus Volatile Liquid Reagents

DMTT is a room-temperature-stable crystalline solid that tolerates air and moisture exposure during routine handling [1][2]. This represents a significant operational advantage over CD3I (iodomethane-d3), a volatile liquid (boiling point 42 °C) with high vapor pressure (22.83 psi at 55 °C) that requires cold storage and stringent ventilation due to toxicity and flammability hazards . The solid-state nature of DMTT facilitates accurate weighing, minimizes evaporative losses, and reduces occupational exposure risk [2].

Physical Stability

Reported

Crystalline solid vs. volatile liquid

Facilitates ambient handling and direct weighing.

CD3I: bp 42 °C, high vapor pressure; cold storage needed

Evidence Dimension	Physical state and handling safety profile
Target Compound Data	Crystalline solid; stable to air/moisture at ambient temperature
Comparator Or Baseline	CD3I: Volatile liquid, bp 42 °C, vapor pressure 22.83 psi at 55 °C
Quantified Difference	Solid vs. liquid; non-volatile vs. volatile (vapor pressure difference >20 psi)
Conditions	Storage at ambient temperature (20-25 °C), ambient atmosphere

Why This Matters

Solid-state stability reduces procurement costs associated with cold-chain shipping, specialized storage equipment, and hazardous material handling compliance, while improving weighing accuracy for reproducible synthesis.

• [1] Alcarazo, M. Dibenzothiophenium Salts: Practical Alternatives to Hypervalent I(III)-Based Reagents. Acc. Chem. Res. 2025, 58(3), 456-470. View Source
• [2] Shi, Z., Wang, M., et al. Bioinspired design of d3-methylating agent and its application. Nanjing University, 2020. View Source

Optimal Use Cases for 5-(Methyl-d3)-dibenzothiophenium Triflate

Quantitative Bioanalysis and Pharmacokinetic Studies

Deploy DMTT to synthesize d3-methylated internal standards for LC-MS/MS quantitation of carboxylate- or amine-containing drug candidates. The 99.8 atom % D isotopic purity of DMTT ensures the resulting internal standard exhibits a clean +3 Da mass shift, enabling accurate correction for matrix effects and ionization variability across the calibration range [1]. This application directly leverages the high isotopic enrichment evidence established in Evidence Item 3.

Late-Stage Functionalization of Complex APIs and Natural Products

Use DMTT for chemoselective d3-methylation of advanced pharmaceutical intermediates containing multiple nucleophilic sites (e.g., carboxylic acids, phenols, thiols, amines). The exclusive carboxylate selectivity demonstrated in direct head-to-head comparisons eliminates the need for protecting groups, streamlining the preparation of deuterated drug analogs for metabolic stability studies or deuterium-enabled chiral switching investigations. This application is directly supported by the chemoselectivity data in Evidence Item 2.

Synthesis of α-Deuterated Boronate Building Blocks

Employ DMTT under basic conditions as a d2-methylene source for the homologation of boronic esters to α-deuterated boronates . This application exploits the dual reactivity profile of DMTT documented in Evidence Item 4, providing access to deuterated organoboron intermediates that serve as versatile coupling partners in medicinal chemistry programs requiring isotopically labeled fragments for mechanistic or metabolic investigations.

High-Throughput Parallel Synthesis Campaigns

Utilize DMTT in automated synthesis platforms where its solid-state stability and non-volatility enable accurate robotic dispensing without the evaporative losses or hazardous vapor exposure associated with liquid d3-methylating reagents like CD3I. The 45-fold yield advantage over CD3I in carboxylate methylation [1] further ensures robust, reproducible results across diverse substrate arrays. This application integrates evidence from Evidence Items 1 and 5.

Application

Selection Property

Validation Focus

LC-MS/MS internal standard synthesis

Isotopic purity for clean +3 Da mass shift

Matrix-effect correction and LLOQ verification

Late-stage d3-methylation of complex molecules

Exclusive carboxylate chemoselectivity

Protecting-group-free functionalization

α-Deuterated boronate building block synthesis

Dual methylene-transfer reactivity

Homologation efficiency with boronic esters

Automated parallel synthesis campaigns

Non-volatile crystalline solid form

Weighing accuracy and robotic dispensing

• [1] Restek. Choosing an Internal Standard for GC-MS and LC-MS. View Source
• [2] Wang, M., et al. Bioinspired design of a robust d3-methylating agent. Sci. Adv. 2020, 6(19), eaba0946, Table 1. View Source
• [3] Li, X., et al. Green synthesis of α-deuterated boronates using DMTT reagent. Green Synth. Catal. 2021, 2(2), 142-148. View Source
• [4] Alcarazo, M. Dibenzothiophenium Salts: Practical Alternatives to Hypervalent I(III)-Based Reagents. Acc. Chem. Res. 2025, 58(3), 456-470. View Source